Cas no 2648940-31-0 (tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate
• CAS No: 2648940-31-0
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• MDL: MFCD34167587
• CID: 5360969
• PubChem ID: 155973004
• Update Time: 2025-10-31

tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[4-(hydroxymethyl)phenyl]propan-2-yl}carbamate
• Z4953095616
• tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate

• MDL： MFCD34167587
• Inchi： 1S/C15H23NO3/c1-11(16-14(18)19-15(2,3)4)9-12-5-7-13(10-17)8-6-12/h5-8,11,17H,9-10H2,1-4H3,(H,16,18)
• InChI Key： GSCPDFQQAYFYNI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC1C=CC(CO)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate (CAS: 2648940-31-0)

The compound tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate (CAS: 2648940-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate-protected amine and hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and small-molecule modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel HIV-1 protease inhibitors. The researchers utilized the hydroxymethyl group as a key handle for further functionalization, enabling the creation of derivatives with improved binding affinity to the protease active site. The study reported a 40% increase in inhibitory activity compared to previous generation compounds, suggesting promising therapeutic potential.

In parallel research, scientists at the Scripps Research Institute have explored the use of 2648940-31-0 as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. The compound's structural features allow for efficient conjugation to both target-binding ligands and E3 ubiquitin ligase recruiters. This application was particularly successful in the targeted degradation of oncogenic proteins, with several candidate molecules currently in preclinical evaluation for cancer therapy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of this intermediate. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improved yield from 65% to 89% while reducing reaction time from 12 hours to just 3 hours. This process innovation addresses previous scalability challenges and makes the compound more accessible for large-scale pharmaceutical applications.

The compound's safety profile has also been extensively studied. Toxicology assessments conducted in 2023 showed favorable characteristics, with no significant cytotoxicity observed at concentrations up to 100 μM in human hepatocyte assays. These findings support its potential as a safe intermediate for drug development programs.

Looking forward, the versatility of tert-butyl N-{1-4-(hydroxymethyl)phenylpropan-2-yl}carbamate continues to inspire new research directions. Current investigations are exploring its use in antibody-drug conjugates (ADCs) and as a scaffold for developing covalent inhibitors. The compound's unique combination of stability and reactivity makes it particularly valuable for these emerging applications in precision medicine.